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Introduction

5-Chloromethylfluorescein diacetate (CMFDA), commercially known as CellTracker™ Green
CMFDA, is a robust fluorescent probe for monitoring cell viability and proliferation. Its reliability
in long-term cell tracking studies makes it an invaluable tool in drug discovery and
development, toxicology, and basic cell biology research.[1][2] This document provides detailed
application notes and protocols for the utilization of CMFDA in assessing cell viability via
fluorescence microscopy and flow cytometry.

Principle of the CMFDA Assay

The CMFDA assay is based on the enzymatic activity and membrane integrity of viable cells.
The non-fluorescent and cell-permeant CMFDA molecule freely diffuses across the cell
membrane into the cytoplasm.[3] In viable cells, intracellular esterases cleave the diacetate
groups, converting CMFDA into a fluorescent product.[3][4] This fluorescent molecule then
reacts with intracellular thiols, primarily glutathione, via a glutathione S-transferase-mediated
reaction, forming a membrane-impermeant fluorescent adduct.[2] This adduct is well-retained
within the cell for extended periods, even through cell division, and is not transferred to
adjacent cells in a population.[2][4] Consequently, only metabolically active cells with intact cell
membranes will exhibit a bright green fluorescence, providing a direct measure of cell viability.
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[4] Dead or membrane-compromised cells lack the necessary esterase activity and/or the
ability to retain the fluorescent product, and therefore do not fluoresce.[4]

Mandatory Visualization: CMFDA Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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